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Compound of Interest

Compound Name: 3-(Triethoxysilyl)propionitrile

Cat. No.: B1204622 Get Quote

Essential Safety and Handling Guide for 3-
(Triethoxysilyl)propionitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(Triethoxysilyl)propionitrile (CAS No. 919-31-3). It is intended

for researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
A summary of the key quantitative data for 3-(Triethoxysilyl)propionitrile is provided below for

easy reference.
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Property Value

Molecular Formula C₉H₁₉NO₃Si

Molecular Weight 217.34 g/mol [1]

Appearance Liquid[2]

Density 0.979 g/mL at 25 °C[2]

Boiling Point 224 °C[2]

Flash Point 70.5 °C (158.9 °F) - closed cup[2][3][4]

Refractive Index n20/D 1.414[2]

Storage Class 10 - Combustible liquids[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety when handling 3-(Triethoxysilyl)propionitrile.

PPE Category Specification

Eye Protection

Safety glasses with side-shields conforming to

EN166, or goggles.[5] A face shield may also be

necessary.[6]

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber).

[2][5] Gloves must be inspected prior to use.[5]

Skin and Body

Protective clothing, including a lab coat. For

larger quantities or risk of splashing, chemical-

resistant overalls or an apron should be worn.[7]

[8]

Respiratory

Use in a well-ventilated area. If ventilation is

inadequate, use a respirator with a type ABEK

(EN14387) filter.[2]
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Operational and Disposal Plans
Safe Handling Procedures:

Engineering Controls: Handle 3-(Triethoxysilyl)propionitrile in a well-ventilated area,

preferably within a chemical fume hood.[7]

Personal Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in

the work area.[6][7]

Preventing Ignition: Keep away from heat, sparks, open flames, and other ignition sources.

[5][7] Use non-sparking tools and take precautionary measures against static discharge.[7]

Container Management: Keep containers tightly closed when not in use.[5][7]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep the container tightly closed.[5][7]

Store locked up.[7]

Disposal Plan:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[7]

Do not dispose of into drains.

Leave the chemical in its original container and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

First Aid Measures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.

[7] Wash the affected area with plenty of soap

and water for at least 15 minutes.[7][9] Seek

immediate medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][10] Remove contact

lenses if present and easy to do.[7] Continue

rinsing. Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[6][9] If the person is

conscious, rinse their mouth with water and give

small quantities of water to drink.[7][9] Never

give anything by mouth to an unconscious

person.[9] Seek immediate medical attention.[7]

Chemical Spill Workflow
The following diagram outlines the procedural steps for managing a spill of 3-
(Triethoxysilyl)propionitrile.
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Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator,

Chemical Suit)

Contain the Spill with
Absorbent Material

Neutralize (if applicable)
Follow specific SDS guidance

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Area

Dispose of Waste According
to Regulations

Complete Spill Report

Click to download full resolution via product page

Workflow for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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